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Compound of Interest

Compound Name: 3-(3-Methoxyphenyl)piperidine

Cat. No.: B1313662

Physical Characteristics of 3-(3-
Methoxyphenyl)piperidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical characteristics of 3-(3-
Methoxyphenyl)piperidine, focusing on its melting point and solubility. This document is
intended to serve as a comprehensive resource for professionals in the fields of chemical
research and drug development.

Core Physical Properties

3-(3-Methoxyphenyl)piperidine is an organic compound with the molecular formula C12H17NO
and a molecular weight of 191.27 g/mol . Its structure consists of a piperidine ring substituted at
the 3-position with a 3-methoxyphenyl group. This compound can exist as a freebase or as a
salt, with the hydrochloride salt being a common form.

Data Presentation: Melting Point

The melting point is a critical physical property for the identification and purity assessment of a
solid compound. For 3-(3-Methoxyphenyl)piperidine, the available data distinguishes
between its freebase and hydrochloride salt forms.
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Form Melting Point (°C) Notes

The freebase form is reported

3-(3-Methoxyphenyl)piperidine  Not available to be an oil at room
temperature.

3-(3-Methoxyphenyl)piperidine 138 The hydrochloride salt is a

HCI solid at room temperature.[1]

Solubility Profile

The solubility of a compound is a key determinant of its behavior in various chemical and
biological systems, influencing aspects such as formulation, bioavailability, and reaction
kinetics. While specific quantitative solubility data for 3-(3-Methoxyphenyl)piperidine is not
readily available in the literature, a qualitative assessment can be made based on its chemical
structure and the known properties of similar compounds.

Expected Solubility:

o Water: As a secondary amine, 3-(3-Methoxyphenyl)piperidine is expected to have low to
moderate solubility in water. The presence of the polar amine group allows for hydrogen
bonding with water, but the relatively large, nonpolar phenyl and piperidine rings will limit its
miscibility.

¢ Organic Solvents: The compound is anticipated to be soluble in a range of organic solvents.

o Polar Protic Solvents (e.g., Ethanol, Methanol): Good solubility is expected due to the
ability to form hydrogen bonds with the solvent.

o Polar Aprotic Solvents (e.g., DMSO, DMF): High solubility is likely due to the polar nature
of both the solute and the solvent.

o Nonpolar Solvents (e.g., Chloroform, Dichloromethane): The presence of the aromatic ring
and the hydrocarbon backbone of the piperidine ring suggests that it will be soluble in
these solvents.
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o Aqueous Acids: 3-(3-Methoxyphenyl)piperidine, being a basic amine, will readily react
with acids to form the corresponding ammonium salt. These salts are generally much
more water-soluble than the freebase.

Experimental Protocols

The following are detailed, generalized methodologies for determining the melting point and
solubility of a compound like 3-(3-Methoxyphenyl)piperidine. These protocols are based on
standard laboratory practices.

Melting Point Determination

This protocol describes the capillary method for determining the melting point of a solid organic
compound, such as the hydrochloride salt of 3-(3-Methoxyphenyl)piperidine.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline sample is finely powdered. The
powdered sample is then packed into a capillary tube (sealed at one end) to a height of 2-3
mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or oil bath and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire sample becomes a clear liquid (the completion of
melting) are recorded. This range is the melting point of the sample. A narrow melting range
(0.5-2 °C) is indicative of a pure compound.

Solubility Determination (Qualitative)

This protocol outlines a general procedure for assessing the qualitative solubility of an organic
amine in various solvents.

Methodology:
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e Sample Preparation: A small, accurately weighed amount of the compound (e.g., 10 mg) is
placed into a series of clean, dry test tubes.

» Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL of water, ethanol,
chloroform, DMSO) is added to each test tube.

e Mixing: The contents of each test tube are thoroughly mixed by vortexing or shaking for a set
period (e.g., 1-2 minutes) at a controlled temperature (e.g., 25 °C).

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. The solubility is typically categorized as:

o Soluble: The solid completely dissolves, forming a clear solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve.

e pH Dependence (for aqueous solubility): For determining solubility in acidic or basic agueous
solutions, the procedure is repeated using dilute aqueous solutions of an acid (e.g., 1 M HCI)
and a base (e.g., 1 M NaOH).

Mandatory Visualizations

The following diagrams illustrate logical workflows relevant to the characterization of 3-(3-
Methoxyphenyl)piperidine.
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Caption: Experimental workflow for the physical characterization of 3-(3-
Methoxyphenyl)piperidine.
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Caption: Logical decision tree for the qualitative solubility analysis of an organic amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Physical characteristics of 3-(3-
Methoxyphenyl)piperidine (melting point, solubility).]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1313662#physical-characteristics-of-3-
3-methoxyphenyl-piperidine-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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